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Compound of Interest

Compound Name: L-Ornithine hydrochloride

Cat. No.: B7775973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Ornithine hydrochloride, a salt of the non-proteinogenic amino acid L-Ornithine, is a key

intermediate in the urea cycle, playing a crucial role in the detoxification of ammonia.[1][2] It

also serves as a precursor for the synthesis of polyamines, which are essential for cell

proliferation.[3] In the context of in vitro studies, L-Ornithine is utilized as a cell culture media

supplement and to investigate its effects on various cellular processes, including cell growth,

signaling pathways, and mitochondrial function. Notably, L-Ornithine has been shown to

activate the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor, influencing

intracellular calcium signaling and protecting against oxidative stress in certain cell types.[4][5]

These application notes provide detailed protocols for the preparation and use of L-Ornithine
hydrochloride solutions in in vitro studies, ensuring reproducibility and accuracy in

experimental setups.
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Property Value Reference

CAS Number 3184-13-2 [6]

Molecular Formula C₅H₁₂N₂O₂ · HCl [7]

Molecular Weight 168.62 g/mol [8]

Appearance White crystalline powder [3]

Purity ≥98% [8]

Table 2: Solubility of L-Ornithine Hydrochloride
Solvent Solubility Reference

Water 100 mg/mL (593.05 mM) [9]

543 mg/mL at 20°C [3]

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL [7]

Table 3: Recommended Storage and Stability of L-
Ornithine Hydrochloride Solutions

Solution Type
Storage
Temperature

Stability Reference

Solid -20°C ≥ 4 years [7]

Stock Solution

(Aqueous)
-20°C 1 year [9]

-80°C 2 years [9]

Aqueous Solution (in

PBS)
Room Temperature

Not recommended for

more than one day
[7]

Table 4: Exemplary Concentrations for In Vitro Studies
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Application Cell Line
Concentration
Range

Reference

Ca²⁺ Signaling

Activation
HK-2 (Human Kidney) 0 - 10 mM [6]

Protection Against

Oxidative Stress
HK-2 (Human Kidney)

10 µM, 100 µM, 300

µM
[6]

Cell Culture

Supplement
CHO-K1

Not specified, added

to F12 serum-free

media

Cell Adhesion Coating
PC-12 (Rat

Pheochromocytoma)

0.1 mg/mL (as Poly-L-

Ornithine)
[10]

Experimental Protocols
Protocol 1: Preparation of a 100 mM L-Ornithine
Hydrochloride Stock Solution
Materials:

L-Ornithine hydrochloride (solid)

Sterile, deionized, or distilled water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Vortex mixer

Analytical balance and weigh paper/boat

Procedure:
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Weighing: Accurately weigh 168.62 mg of L-Ornithine hydrochloride.

Dissolution: Transfer the weighed solid into a sterile 15 mL conical tube. Add 10 mL of sterile

water to achieve a final concentration of 100 mM.

Mixing: Vortex the solution until the L-Ornithine hydrochloride is completely dissolved.

Gentle warming or sonication may be required to facilitate dissolution at high concentrations.

[9]

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one year or

at -80°C for up to two years to avoid repeated freeze-thaw cycles.[9]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
Materials:

100 mM L-Ornithine hydrochloride stock solution (from Protocol 1)

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 100 mM L-Ornithine hydrochloride stock solution at

room temperature.

Dilution Calculation: Calculate the volume of the stock solution required to achieve the

desired final concentration in your cell culture medium. For example, to prepare 10 mL of a 1

mM working solution:

Use the formula: C₁V₁ = C₂V₂
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(100 mM) * V₁ = (1 mM) * (10 mL)

V₁ = 0.1 mL or 100 µL

Preparation: In a sterile tube, add 9.9 mL of pre-warmed cell culture medium.

Addition of Stock Solution: Add 100 µL of the 100 mM L-Ornithine hydrochloride stock

solution to the cell culture medium.

Mixing: Gently mix the solution by pipetting up and down or by inverting the tube.

Application: The working solution is now ready to be added to your cell cultures.
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Workflow for L-Ornithine Hydrochloride Solution Preparation
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Caption: Workflow for preparing L-Ornithine hydrochloride solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7775973?utm_src=pdf-body-img
https://www.benchchem.com/product/b7775973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Ornithine Signaling Pathway via CaSR
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Caption: L-Ornithine induced signaling cascade in HK-2 cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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